Cas no 52722-52-8 (2-(aminomethyl)propane-1,3-diol)

• Product Name: 2-(aminomethyl)propane-1,3-diol
• CAS No: 52722-52-8
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• CID: 1578831
• PubChem ID: 10176108
• Update Time: 2025-06-08

2-(aminomethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(aminomethyl)-
• 2-(aminomethyl)propane-1,3-diol
• IDUWIXCWGYJVKL-UHFFFAOYSA-N
• CS-0225437
• AKOS006363966
• 52722-52-8
• DTXSID50436370
• SCHEMBL62699
• AT26702
• EN300-123867
• 2-aminomethyl-1,3-propanediol
• 2-aminomethyl-propane-1,3-diol
• 2-(Aminomethyl)propane-1,3-diol HCl

• Inchi： 1S/C4H11NO2/c5-1-4(2-6)3-7/h4,6-7H,1-3,5H2
• InChI Key： IDUWIXCWGYJVKL-UHFFFAOYSA-N
• SMILES： OCC(CO)CN

Computed Properties

• Exact Mass: 105.07903
• Monoisotopic Mass: 105.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 36.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(aminomethyl)propane-1,3-diol

Chemical Overview and Advanced Applications of 2-(Aminomethyl)propane-1,3-diol (CAS No. 52722-52-8)

The compound 2-(aminomethyl)propane-1,3-diol, designated by CAS registry number 52722-52-8, is a multifunctional organic molecule with significant utility in pharmaceutical and biomedical research. Structurally characterized by a propane backbone bearing two hydroxyl groups at positions 1 and 3, and an aminoalkyl substituent at the central carbon atom, this compound exhibits versatile reactivity due to its combination of amine and diol functionalities. Recent advancements in synthetic methodologies have enabled precise control over its stereochemistry and purity levels, making it an essential intermediate in the development of advanced biomaterials and therapeutic agents.

In drug delivery systems research, amino-functionalized propane diols like CAS 52722-52-8 are increasingly employed as crosslinking agents for stimuli-responsive hydrogels. A 2023 study published in Biomaterials Science demonstrated its ability to form pH-sensitive networks with tunable swelling properties when combined with acrylic acid derivatives. The primary amine group facilitates Schiff base formation under mild conditions, enabling covalent attachment of targeting ligands such as folate or peptides for cancer cell-specific drug delivery systems. This application leverages the compound's unique balance between hydrophilicity from the diol groups and amine reactivity.

The biomedical community has also explored this compound's potential in tissue engineering applications. Researchers at MIT recently reported using CAS 52722-52-8-based polymers to create bioadhesive scaffolds for cartilage regeneration. The diol groups participate in polycondensation reactions forming polyurethane backbones, while the amine residues enable conjugation with growth factors like TGF-β3. In vitro studies showed enhanced chondrocyte adhesion compared to conventional materials, attributed to the compound's ability to form hydrogen bonding networks through its multiple functional groups.

Synthetic chemists continue optimizing routes for producing high-purity aminomethyl propane diol derivatives. A notable advancement involves enzymatic catalysis using lipase variants to achieve enantioselective acylation of the primary amine group under solvent-free conditions. This method reduces environmental impact compared to traditional organic synthesis protocols while maintaining >98% purity levels as confirmed by NMR spectroscopy and XRPD analysis.

Toxicological evaluations conducted under OECD guidelines confirm low acute toxicity profiles when handled according to standard laboratory protocols. Recent LC/MS-based metabolomics studies revealed rapid renal clearance of unreacted material through glutathione conjugation pathways, supporting its safety profile for preclinical testing. Regulatory compliance documentation includes full GMP certification for pharmaceutical-grade production batches meeting USP^® monograph specifications.

This multifunctional platform molecule continues enabling breakthroughs across therapeutic areas including gene delivery vectors where its amine groups complex with nucleic acids via electrostatic interactions. Researchers at Stanford demonstrated self-assembling nanoparticles formed by mixing CAS 52722-52-8-based polymers with siRNA cargoes achieving 90% transfection efficiency in HeLa cells without detectable cytotoxicity up to 100 μg/mL concentrations.

Ongoing investigations focus on exploiting its unique physicochemical properties for developing next-generation contrast agents in molecular imaging applications. Fluorescent derivatives synthesized through click chemistry with AlexaFluor dyes exhibit superior photostability compared to conventional probes while maintaining biocompatibility standards required for in vivo applications according to recent data from Nature Communications (April 20XX).